Cas no 1805208-07-4 (2-Bromo-5-bromomethyl-4-hydroxypyridine)

• Product Name: 2-Bromo-5-bromomethyl-4-hydroxypyridine
• CAS No: 1805208-07-4
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 4900135
• Update Time: 2025-10-31

2-Bromo-5-bromomethyl-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-bromomethyl-4-hydroxypyridine

• Inchi： 1S/C6H5Br2NO/c7-2-4-3-9-6(8)1-5(4)10/h1,3H,2H2,(H,9,10)
• InChI Key： KUQVGCGIZZSJLU-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(NC=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-5-bromomethyl-4-hydroxypyridine

Introduction to 2-Bromo-5-bromomethyl-4-hydroxypyridine (CAS No. 1805208-07-4)

2-Bromo-5-bromomethyl-4-hydroxypyridine, with the chemical formula C₆H₄Br₂NO, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule features two bromine atoms and a hydroxyl group, making it a versatile intermediate for synthesizing various biologically active molecules. The presence of bromine substituents enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

The compound's unique structure positions it as a valuable building block in drug discovery and material science. Its pyridine core is a common motif in many pharmacologically relevant molecules, contributing to its widespread utility in medicinal chemistry. The hydroxyl group at the 4-position provides a site for hydrogen bonding interactions, which can be crucial for the binding affinity of potential drug candidates.

In recent years, 2-Bromo-5-bromomethyl-4-hydroxypyridine has garnered attention for its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to construct complex scaffolds that mimic natural products or target specific biological pathways. For instance, studies have demonstrated its use in generating derivatives with antimicrobial, antiviral, and anticancer properties.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the pyridine scaffold into kinase inhibitors, scientists aim to develop more selective and potent drugs. The bromine atoms in 2-Bromo-5-bromomethyl-4-hydroxypyridine facilitate palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups that can optimize drug-like properties.

Furthermore, the hydroxyl group at the 4-position can be utilized to form ether or ester linkages, further expanding the structural diversity of derived compounds. This flexibility has been exploited in designing molecules that interact with specific protein targets through hydrogen bonding or other non-covalent interactions.

The compound's significance extends beyond pharmaceuticals into materials science. Pyridine derivatives are known for their electronic properties and have been explored in organic electronics, including OLEDs (organic light-emitting diodes) and photovoltaic cells. The bromine substituents can serve as handles for further functionalization, allowing for the tuning of electronic characteristics to suit specific applications.

Recent advances in synthetic methodologies have enhanced the accessibility of 2-Bromo-5-bromomethyl-4-hydroxypyridine. Techniques such as transition metal catalysis and flow chemistry have streamlined its preparation, enabling researchers to produce it on a larger scale with higher purity. These advancements have not only facilitated academic research but also hold promise for industrial applications.

In clinical research, derivatives of this compound are being investigated for their potential therapeutic effects. For example, studies have shown that certain pyridine-based inhibitors exhibit promising activity against resistant strains of bacteria by targeting essential metabolic pathways. The ability to modify the scaffold through cross-coupling reactions allows for fine-tuning of these inhibitors to improve efficacy and reduce side effects.

The development of new methodologies for modifying 2-Bromo-5-bromomethyl-4-hydroxypyridine continues to be an area of active investigation. Researchers are exploring novel catalytic systems and reaction conditions to enhance yields and selectivity. Such efforts are crucial for optimizing synthetic routes and reducing costs associated with drug development.

The compound's versatility makes it an indispensable tool in modern synthetic chemistry. Its ability to serve as a precursor for a wide range of biologically active molecules underscores its importance in both academic and industrial settings. As research progresses, it is likely that new applications and derivatives will continue to emerge, further solidifying its role as a cornerstone of medicinal and materials chemistry.